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Compound of Interest

Compound Name: Zinc 8-hydroxyquinolinate

Cat. No.: B077161 Get Quote

This guide provides essential molecular information for Zinc 8-hydroxyquinolinate, a

compound of interest for researchers, scientists, and professionals in drug development.

Molecular Data
The fundamental molecular properties of Zinc 8-hydroxyquinolinate are summarized below.

Property Value

Molecular Formula C₁₈H₁₂N₂O₂Zn[1][2][3][4]

Molecular Weight 353.69 g/mol [1][2][5]

Logical Relationship of Components
The following diagram illustrates the composition of Zinc 8-hydroxyquinolinate from its

constituent parts and its resulting molecular properties.
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Constituent Components

Resulting Molecule
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has
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Caption: Composition of Zinc 8-hydroxyquinolinate and its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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